Cas no 13595-17-0 (4-Aminobicyclo[2.2.2]octane-1-carboxylic acid)

• Product Name: 4-Aminobicyclo[2.2.2]octane-1-carboxylic acid
• CAS No: 13595-17-0
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• MDL: MFCD20640191
• CID: 196295
• PubChem ID: 3080693
• Update Time: 2025-11-02

4-Aminobicyclo[2.2.2]octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Aminobicyclo[2.2.2]octane-1-carboxylic acid
• 4-aminobicyclo(2,2,2)octane-1-carboxylic acid
• 4-amino-Bicyclo[2.2.2]octane-1-carboxylic acid
• Bicyclo[2.2.2]octane-1-carboxylicacid, 4-amino-
• 4-Amino-bicyclo<2.2.2>octan-1-carbonsaeure
• 4-aminobicyclo[2.2.2]octane-1-carboxylic acid, hydrochloride
• EN300-92218
• F2147-3033
• Bicyclo(2.2.2)octane-1-carboxylic acid, 4-amino-
• Bicyclo[2.2.2]octane-1-carboxylic acid, 4-amino-
• FT-0713355
• MFCD20640191
• SCHEMBL8180378
• AS-66650
• AKOS006324090
• 4-Aminobicyclo[2.2.2]octane-1-carboxylicacid
• 13595-17-0
• AKOS016002151
• A1-09013
• s11441
• DTXSID80159601
• SY289021
• CS-0372585
• 1-aminobicyclo[2.2.2]octane-4-carboxylic
• DTXCID8082092
• DA-18927

• MDL： MFCD20640191
• Inchi： 1S/C9H15NO2/c10-9-4-1-8(2-5-9,3-6-9)7(11)12/h1-6,10H2,(H,11,12)
• InChI Key： ITNWSEKOBRDGLY-UHFFFAOYSA-N
• SMILES： OC(C12CCC(CC1)(CC2)N)=O

Computed Properties

• Exact Mass: 169.11000
• Monoisotopic Mass: 169.110279
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: -2.1

Experimental Properties

• Density: 1.279
• Boiling Point: 298.3°Cat760mmHg
• Flash Point: 134.2°C
• Refractive Index: 1.586
• PSA: 63.32000
• LogP: 1.82300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Aminobicyclo[2.2.2]octane-1-carboxylic acid

Exploring the Versatility of 4-Aminobicyclo[2.2.2]octane-1-carboxylic acid (CAS No. 13595-17-0): A Key Building Block in Modern Chemistry

The compound 4-Aminobicyclo[2.2.2]octane-1-carboxylic acid (CAS No. 13595-17-0) is a structurally unique bicyclic amino acid that has garnered significant attention in pharmaceutical and materials science research. Its rigid bicyclo[2.2.2]octane scaffold, combined with both amino and carboxylic acid functional groups, makes it a valuable intermediate for drug discovery and advanced material design. Researchers are particularly interested in its potential to improve molecular rigidity and bioavailability in peptide-based therapeutics, addressing current challenges in drug delivery.

In recent years, the demand for constrained amino acid derivatives like 4-Aminobicyclo[2.2.2]octane-1-carboxylic acid has surged due to their applications in peptide mimicry and protein engineering. This compound's ability to restrict conformational flexibility while maintaining water solubility aligns with the growing trend of developing next-generation biologics. A 2023 study highlighted its role in creating stable peptide helices, a hot topic in biopharmaceutical formulation circles.

The synthetic versatility of CAS No. 13595-17-0 extends beyond life sciences. Materials chemists utilize its bicyclic structure to develop high-performance polymers with enhanced thermal stability. Its incorporation into polyamide backbones has shown promise for creating self-healing materials - a subject generating numerous queries in scientific search engines. The compound's dual functionality allows for diverse modification pathways, making it a favorite among researchers exploring smart material design.

Analytical characterization of 4-Aminobicyclo[2.2.2]octane-1-carboxylic acid reveals interesting physicochemical properties. With a molecular weight of 169.21 g/mol and balanced hydrophilic-lipophilic character, it occupies a sweet spot for medicinal chemistry applications. Chromatographic studies demonstrate excellent HPLC purity profiles, addressing common concerns about compound integrity in research settings. These attributes contribute to its growing popularity in high-throughput screening platforms.

Emerging applications in supramolecular chemistry have further expanded the relevance of this compound. Its three-dimensional structure facilitates the formation of host-guest complexes, particularly in developing molecular sensors. Recent patent filings indicate innovative uses in environmental detection systems, responding to increased searches for pollutant monitoring solutions. The compound's chelation potential also makes it valuable for metal-organic framework (MOF) design.

From a commercial perspective, 13595-17-0 has seen steady market growth, particularly in the fine chemicals sector. Suppliers report rising demand from both academic research institutions and industrial R&D departments. This trend mirrors broader interest in specialty amino acids, as evidenced by search volume patterns for custom synthesis services and building block compounds. The compound's scalable production methods ensure consistent availability for diverse applications.

Future research directions for 4-Aminobicyclo[2.2.2]octane-1-carboxylic acid may focus on its enantioselective synthesis and chiral applications, areas generating significant academic discussion. Preliminary studies suggest potential in asymmetric catalysis, addressing the pharmaceutical industry's need for stereoselective transformations. Additionally, its incorporation into biodegradable materials aligns with sustainability trends, responding to frequent searches about eco-friendly chemical alternatives.